Cas no 2137515-80-9 (1-(tert-butoxy)carbonyl-3-propoxypiperidine-3-carboxylic acid)

• Product Name: 1-(tert-butoxy)carbonyl-3-propoxypiperidine-3-carboxylic acid
• CAS No: 2137515-80-9
• MF: C₁₄H₂₅NO₅
• MW: 287.352004766464
• MDL: MFCD34600254
• CID: 5409391
• PubChem ID: 165490048
• Update Time: 2025-06-13

1-(tert-butoxy)carbonyl-3-propoxypiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[(tert-butoxy)carbonyl]-3-propoxypiperidine-3-c arboxylic acid
• 1-(tert-butoxy)carbonyl-3-propoxypiperidine-3-carboxylic acid

• MDL： MFCD34600254
• Inchi： 1S/C14H25NO5/c1-5-9-19-14(11(16)17)7-6-8-15(10-14)12(18)20-13(2,3)4/h5-10H2,1-4H3,(H,16,17)
• InChI Key： CJOFQVFNZVQEKG-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCC(OCCC)(C(O)=O)C1

Additional information on 1-(tert-butoxy)carbonyl-3-propoxypiperidine-3-carboxylic acid

Comprehensive Overview of 1-(tert-butoxy)carbonyl-3-propoxypiperidine-3-carboxylic acid (CAS No. 2137515-80-9)

1-(tert-butoxy)carbonyl-3-propoxypiperidine-3-carboxylic acid (CAS No. 2137515-80-9) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of piperidine derivatives, which are pivotal in drug discovery due to their structural versatility and bioactivity. The presence of both tert-butoxycarbonyl (Boc) and propoxy functional groups enhances its utility as a protective intermediate in peptide synthesis and other complex organic reactions.

In recent years, the demand for piperidine-based building blocks like 1-(tert-butoxy)carbonyl-3-propoxypiperidine-3-carboxylic acid has surged, driven by advancements in small-molecule drug development and medicinal chemistry. Researchers frequently search for "Boc-protected piperidine derivatives" or "carboxylic acid intermediates for drug synthesis," highlighting its relevance in modern R&D. Its CAS No. 2137515-80-9 is often queried in databases such as Reaxys or SciFinder for precise identification.

The compound's unique structure offers excellent solubility in organic solvents like dichloromethane (DCM) and dimethylformamide (DMF), making it ideal for multistep synthetic routes. Its carboxylic acid moiety allows further derivatization, enabling the creation of amides, esters, or other pharmacophores. This flexibility aligns with trending topics such as "fragment-based drug design" and "click chemistry applications," where modularity is key.

From an industrial perspective, 1-(tert-butoxy)carbonyl-3-propoxypiperidine-3-carboxylic acid is synthesized under stringent Good Manufacturing Practices (GMP) to ensure purity >98%, a critical parameter for regulatory compliance in API (Active Pharmaceutical Ingredient) production. Analytical techniques like HPLC and NMR are employed to validate its structure, addressing common user queries about "quality control for synthetic intermediates."

Environmental and safety considerations are also paramount. The compound is classified as non-hazardous under standard handling conditions, though proper personal protective equipment (PPE) is recommended. This aligns with growing searches for "green chemistry alternatives" and "sustainable synthetic methods," reflecting the industry's shift toward eco-friendly practices.

In summary, 1-(tert-butoxy)carbonyl-3-propoxypiperidine-3-carboxylic acid (CAS No. 2137515-80-9) exemplifies the intersection of innovative chemistry and practical applications. Its role in drug discovery pipelines and compatibility with high-throughput screening platforms ensures its continued prominence in scientific literature and commercial catalogs.